Cas no 1443338-55-3 (2-[(3,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde)

• Product Name: 2-[(3,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde
• CAS No: 1443338-55-3
• MF: C₁₄H₉F₃O₂
• MW: 266.215274572372
• MDL: MFCD19443551
• CID: 5180190
• Update Time: 2026-03-05

2-[(3,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[(3,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde

• MDL： MFCD19443551
• Inchi： 1S/C14H9F3O2/c15-11-2-1-10(7-18)14(6-11)19-8-9-3-12(16)5-13(17)4-9/h1-7H,8H2
• InChI Key： APJFTAHHLWTHGB-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(F)C=C1OCC1=CC(F)=CC(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[(3,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde

Introduction to 2-[(3,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde (CAS No. 1443338-55-3)

2-[(3,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde, identified by its Chemical Abstracts Service (CAS) number 1443338-55-3, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive agents.

The structural motif of 2-[(3,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde consists of a benzaldehyde core substituted with a methoxy group at the 2-position and two fluorine atoms at the 3- and 5-positions of the phenyl ring. This specific arrangement of substituents enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug development. The presence of fluorine atoms also influences the compound's interaction with biological targets, potentially improving binding affinity and selectivity.

In recent years, there has been a surge in interest regarding fluorinated compounds due to their demonstrated efficacy in modulating biological pathways. Studies have shown that fluorine atoms can alter the electronic distribution within a molecule, leading to improved pharmacokinetic properties such as increased bioavailability and prolonged half-life. Furthermore, the electron-withdrawing nature of fluorine can enhance the reactivity of functional groups, making 2-[(3,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde a versatile intermediate in synthetic chemistry.

One of the most compelling aspects of 2-[(3,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde is its potential application in the development of therapeutic agents targeting neurological disorders. Recent research has highlighted the role of aromatic aldehydes in modulating neurotransmitter activity. The structural features of this compound, particularly the combination of methoxy and fluoro substituents, suggest that it may interact with specific receptors or enzymes involved in neurodegenerative diseases. For instance, studies have indicated that fluorinated aromatic aldehydes can exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO), which are implicated in conditions like Parkinson's disease.

Additionally, the agrochemical industry has shown interest in 2-[(3,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde due to its potential as a precursor for novel pesticides. Fluorinated compounds are known for their enhanced resistance to degradation, which can lead to more effective and longer-lasting agricultural treatments. Research has demonstrated that derivatives of this compound can exhibit herbicidal and fungicidal properties by interfering with essential metabolic pathways in plants and fungi. The methoxy group at the 2-position provides a site for further functionalization, allowing chemists to tailor the compound's biological activity to specific needs.

The synthesis of 2-[(3,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde presents an intriguing challenge for organic chemists. Given its complex structure, multiple synthetic routes have been explored to achieve high yields and purity. One common approach involves the Friedel-Crafts alkylation of 3,5-difluorobenzaldehyde with methanol in the presence of a Lewis acid catalyst. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce the methoxy group selectively. These synthetic strategies highlight the importance of choosing appropriate methodologies to optimize both efficiency and scalability.

In terms of pharmacological evaluation, 2-[(3,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde has been subjected to various in vitro assays to assess its biological activity. Preliminary studies have revealed promising results in inhibiting certain kinases associated with cancer cell proliferation. The fluoro substituents are believed to enhance binding interactions by increasing hydrophobicity and reducing steric hindrance at the active site. Furthermore, computational modeling studies have suggested that this compound may exhibit selectivity over off-target proteins, minimizing potential side effects.

The future prospects for 2-[(3,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde are vast and multifaceted. As research continues to uncover new therapeutic applications for fluorinated compounds, this molecule is likely to play a crucial role in drug discovery programs across multiple disciplines. Its unique structural features make it an attractive candidate for further derivatization and optimization, potentially leading to next-generation bioactive agents with improved efficacy and safety profiles.

In conclusion,2-[(3,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde (CAS No. 1443338-55-3) represents a significant advancement in pharmaceutical and agrochemical research. Its structural complexity and functional diversity offer numerous opportunities for innovation, particularly in addressing neurological disorders and developing sustainable agricultural solutions. As scientists continue to explore its potential applications, this compound is poised to make substantial contributions to modern medicine and crop protection.